Cas no 56703-12-9 (Octanoic acid, 8-iodo-, ethyl ester)

• Product Name: Octanoic acid, 8-iodo-, ethyl ester
• CAS No: 56703-12-9
• MF: C₁₀H₁₉IO₂
• MW: 298.161135911942
• CID: 348079
• PubChem ID: 15024840
• Update Time: 2025-04-19

Octanoic acid, 8-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-iodo-, ethyl ester
• ethyl 8-iodooctanoate
• 8-Iodo-octanoic acid ethyl ester
• 56703-12-9
• A1-05704
• 8-Iodooctanoic acid ethyl ester
• HYNNFHYYEVPUMG-UHFFFAOYSA-N
• SCHEMBL3382005
• DTXSID00567123
• ethyl-8-iodooctanoate

• Inchi： 1S/C10H19IO2/c1-2-13-10(12)8-6-4-3-5-7-9-11/h2-9H2,1H3
• InChI Key： HYNNFHYYEVPUMG-UHFFFAOYSA-N
• SMILES： ICCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 298.04257
• Monoisotopic Mass: 298.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters